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Compound of Interest

Compound Name: MC 1046

Cat. No.: B196321

This document provides comprehensive guidance on the proper handling and disposal
procedures for MC 1046, which is identified as compressed helium (UN 1046). The information
herein is critical for ensuring the safety of laboratory personnel and maintaining compliance
with environmental regulations. This guide is intended for researchers, scientists, and drug
development professionals who may utilize this product in their work.

Immediate Safety & Logistical Information

Compressed helium (MC 1046) is a non-flammable, non-toxic gas.[1][2] The primary hazards
associated with this product are related to the high pressure of the gas in its container and its
potential to displace oxygen, leading to rapid suffocation in confined spaces.[1][3][4]

Emergency Procedures:

 Inhalation: In case of inhalation, move the affected person to fresh air. If breathing is difficult
or has stopped, provide assisted respiration or supplemental oxygen. Seek immediate
medical attention.[4][5]

o Fire Exposure: Although non-flammable, the cylinder may rupture violently if exposed to
intense heat.[4] Use an appropriate extinguishing agent for the surrounding fire and cool the
cylinder with water spray.[6]

e Leak: In the event of a leak, evacuate the area and ensure adequate ventilation.[3][6] Stop
the leak if it can be done without risk.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b196321?utm_src=pdf-interest
https://www.benchchem.com/product/b196321?utm_src=pdf-body
https://www.benchchem.com/product/b196321?utm_src=pdf-body
https://public.spheracloud.net/Pdf/1811469_2_385794309.pdf
https://cameochemicals.noaa.gov/unna/1046
https://public.spheracloud.net/Pdf/1811469_2_385794309.pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/600253?userType=undefined
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/Helium,%20Linde.pdf
https://www.ggbservices.co.uk/app/download/12292406/helium+safety+data+sheet.pdf
https://www.airgas.com/msds/001025.pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/600253?userType=undefined
https://www.airgas.com/msds/001025.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal Protocol

The standard and required disposal procedure for MC 1046 is to return the gas cylinder to the

supplier.[4][5][6] Do not attempt to vent or dispose of the gas or the cylinder yourself.

Experimental Protocol: Cylinder Return Procedure

Ensure Valve is Closed: Securely close the cylinder valve after each use and when the
cylinder is empty.[1][6]

Inspect Cylinder: Check the cylinder for any damage or leaks before handling.

Attach Valve Protection Cap: Securely attach the valve outlet plugs or caps and the valve
protection cap.[5]

Labeling: Ensure the cylinder is properly labeled with its contents ("Helium, compressed"”)
and associated hazard warnings.

Segregation: Store the empty or partially used cylinder in a designated, well-ventilated area,
away from incompatible materials (though helium has no known incompatible products) and
full cylinders.[1][4]

Contact Supplier: Arrange for the return of the cylinder with the supplier from whom it was
purchased.[4][5]

Data Presentation: Chemical and Physical
Properties

The following table summarizes the key quantitative data for compressed helium (MC 1046),

sourced from safety data sheets.
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Property Value Citations
Chemical Formula He [4]
Molecular Weight 4.0026 g/mol [1][4]
Boiling Point -268.9 °C / -452 °F [1][4]

Critical Temperature

-267.9 °C/ -450 °F

[4]

Relative Vapor Density 0.138 (air=1) [4][5]
Water Solubility 1.5 mgl/l [1]
UN Number 1046 [LII21[4115017]

Hazard Class

2.2 (Non-flammable, Non-toxic

gas)

[1112][41[5]

Mandatory Visualizations

Diagram 1: Disposal Workflow for MC 1046 Cylinder

This diagram illustrates the step-by-step process for preparing and returning the MC 1046 gas

cylinder.
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Caption: Workflow for the proper return of an MC 1046 gas cylinder.

Diagram 2: Hazard Assessment and Response Logic
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This diagram outlines the logical relationships in assessing and responding to the primary
hazards of compressed helium.
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Caption: Logical flow of hazard identification and mitigation for MC 1046.

Signaling Pathways: As an inert gas, helium is not known to participate in biological or chemical
signaling pathways in the context of laboratory research or drug development. Therefore, a
signaling pathway diagram is not applicable to this substance.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe handling and disposal of MC 1046, fostering a secure and compliant research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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